Cas no 1261961-07-2 (4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261961-07-2
• MF: C₁₁H₇ClO₃S
• MW: 254.689481019974
• MDL: MFCD18315629
• CID: 2766217
• PubChem ID: 53221364
• Update Time: 2025-04-21

4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90686014
• 1261961-07-2
• MFCD18315629
• 4-(2-Carboxythiophene-4-yl)-2-chlorophenol, 95%
• 4-(2-CARBOXYTHIOPHENE-4-YL)-2-CHLOROPHENOL
• 4-(3-Chloro-4-hydroxyphenyl)thiophene-2-carboxylic acid

• MDL： MFCD18315629
• Inchi： 1S/C11H7ClO3S/c12-8-3-6(1-2-9(8)13)7-4-10(11(14)15)16-5-7/h1-5,13H,(H,14,15)
• InChI Key： PAAQZWHYRSLBAT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(C(=O)O)=C1)O

Computed Properties

• Exact Mass: 253.9804429Da
• Monoisotopic Mass: 253.9804429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 85.8Ų